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Welcome to the technical support center for pediatric Ethylenediaminetetraacetic acid (EHIDA)

imaging, also known as hepatobiliary scintigraphy or a HIDA scan. This resource is designed

for researchers, scientists, and drug development professionals to provide guidance on

overcoming challenges and ensuring high-quality data acquisition and interpretation.

Frequently Asked Questions (FAQs)
Q1: What is the primary purpose of a pediatric EHIDA scan?

A1: A pediatric EHIDA scan is a nuclear medicine imaging procedure used to evaluate the

function of the liver, gallbladder, and bile ducts.[1][2][3][4][5][6][7][8] It is particularly useful for

diagnosing conditions such as biliary atresia, cholecystitis (inflammation of the gallbladder), bile

duct obstruction, and bile leaks after surgery or trauma.[2][3][5][6][7][9][10][11][12]

Q2: Which radiopharmaceuticals are most commonly used for pediatric EHIDA imaging?

A2: The most common radiotracers are Technetium-99m (99mTc)-labeled iminodiacetic acid

(IDA) derivatives, such as 99mTc-disofenin (DISIDA) and 99mTc-mebrofenin (BrIDA).[13]

99mTc-mebrofenin is often preferred in infants with high bilirubin levels (hyperbilirubinemia).[13]

[14]

Q3: Is sedation always necessary for pediatric EHIDA scans?
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A3: Sedation is not always required but may be necessary for young children or those who are

unable to remain still for the duration of the scan.[15][16] Movement can cause artifacts that

degrade image quality.[17] The decision to sedate should be made in consultation with the

nuclear medicine department and is often required for high-resolution imaging.[16][18] In some

cases, sedation may interfere with the results, as it can slow digestion.[1]

Q4: What are the typical fasting requirements for a pediatric EHIDA scan?

A4: Fasting requirements vary by age. Generally, children should have nothing to eat or drink

for 4-6 hours before the scan.[1][4][19][20][21][22] For infants, the fasting period may be

shorter, around 2-3 hours.[21][22] Prolonged fasting (greater than 24 hours) should be avoided

as it can lead to a false-positive result.[23]

Q5: What is the role of phenobarbital premedication?

A5: In infants being evaluated for neonatal jaundice, premedication with phenobarbital (5

mg/kg/day for 3-5 days) can enhance the secretion of bile.[9][13] This increases the specificity

of the test in differentiating biliary atresia from other causes of jaundice.[9][13]

Q6: When is cholecystokinin (CCK) used in a pediatric EHIDA scan?

A6: Cholecystokinin (CCK) or its synthetic analog, sincalide, is a hormone that stimulates the

gallbladder to contract and empty bile.[2][8][21][22] It is used to calculate the gallbladder

ejection fraction (GBEF), which helps in diagnosing chronic gallbladder disease (chronic

cholecystitis).[11][24] CCK can also be administered before the radiotracer in patients with

prolonged fasting to empty a full gallbladder and prevent a false-positive study.[14][23]
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Problem/Observation Potential Cause(s) Recommended Action(s)

Non-visualization of the

gallbladder within 1 hour

Acute cholecystitis, prolonged

fasting (>24 hours), severe

liver disease, non-fasting state,

recent narcotic use.[23]

- Administer morphine to

increase pressure in the

common bile duct, which may

promote gallbladder filling. -

Obtain delayed images at 3-4

hours and, if necessary, up to

24 hours.[23][25] - If the

patient has been fasting for an

extended period, consider pre-

treatment with CCK to empty

the gallbladder before the

scan.[14][23]

No tracer activity in the small

intestine by 24 hours

Biliary atresia, severe

hepatocellular disease.[9]

- This finding is highly

suggestive of biliary atresia in

neonates, but severe liver

disease can have a similar

appearance.[9][25] - Correlate

with clinical findings, liver

function tests, and other

imaging modalities. - Liver

biopsy may be required for a

definitive diagnosis.[26][27]

Slow movement of the

radiotracer through the liver

Hepatocellular dysfunction,

bile duct obstruction.[10][11]

[24]

- Evaluate for underlying liver

disease. - Assess for any

blockages in the bile ducts. -

Correlate with liver enzyme

levels and ultrasound findings.

[26]

Radiotracer detected outside

of the biliary system

Bile leak, often a complication

of surgery or trauma.[10][11]

[24][28]

- Identify the location and

extent of the leak. - If the

amount of tracer accumulating

outside the biliary tract is

significant, surgical
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intervention may be indicated.

[9]

Low gallbladder ejection

fraction (<35%)
Chronic cholecystitis.[24][28]

- This indicates impaired

gallbladder function. -

Correlate with the patient's

clinical symptoms.

False-positive for biliary atresia

Prematurity, delayed scan

(after 45 days of life), milder

jaundice.[29]

- Be aware of factors that can

affect the accuracy of the scan.

[29][30] - Consider the

patient's overall clinical picture.

Image Artifacts

Patient motion, metallic

objects, improper equipment

calibration.[17][31][32][33][34]

- Use appropriate

immobilization techniques or

sedation for pediatric patients.

[15][17][35] - Ensure all

metallic items are removed

before the scan.[12][17] -

Regular quality control of the

gamma camera is essential.

Experimental Protocols
Patient Preparation

Fasting:

Infants (0-6 months): NPO (nothing by mouth) for 2-3 hours prior to the scan.[21][22]

Children (7 months - 4 years): NPO for 4 hours before the scan.[22]

Children (>4 years): NPO for 4-6 hours before the scan.[1][4][20][22]

Medication Review:

Withhold opiates and morphine-derived medications for at least 6-24 hours before the

scan as they can interfere with results.[1][21][22][25]
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Premedication for Biliary Atresia Evaluation:

Administer phenobarbital orally at a dose of 5 mg/kg/day for 3 to 5 days leading up to the

scan.[9][13][25]

Radiopharmaceutical Administration
Radiopharmaceutical: 99mTc-mebrofenin or 99mTc-disofenin.

Dosage:

The standard administered activity is 1.85 MBq/kg (0.05 mCi/kg).[13]

A minimum administered activity of 18.5 MBq (0.5 mCi) is recommended.[13][14]

For infants with hyperbilirubinemia being evaluated for biliary atresia, a minimum dose of

37 MBq (1.0 mCi) of 99mTc-mebrofenin is preferred.[13][14]

Administration: Intravenous injection.

Image Acquisition
Equipment: A large-field-of-view gamma camera with a low-energy, high-resolution

collimator.[14]

Patient Positioning: The patient should be in the supine position.

Imaging Sequence:

Begin dynamic imaging immediately after radiotracer injection.

Acquire images of the liver, biliary tree, and abdomen for approximately 1 hour.[21]

If the gallbladder is not visualized, or if there is no tracer in the small intestine, delayed

imaging at 3-4 hours and up to 24 hours may be necessary.[21][25]

Pharmacologic Intervention (if required):
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CCK (Sincalide) for GBEF: If the gallbladder is visualized, administer sincalide (0.02

µg/kg) intravenously over 30-60 minutes.[14] Acquire images for another 30 minutes to

calculate the gallbladder ejection fraction.[2]

Morphine Augmentation: If the gallbladder is not seen but there is activity in the common

bile duct and small intestine, morphine may be administered to aid in gallbladder

visualization.[10][14]

Quantitative Data Summary
Parameter Value Notes

Radiopharmaceutical Dosage 1.85 MBq/kg (0.05 mCi/kg)[13]

Minimum of 18.5 MBq (0.5

mCi). For neonatal

hyperbilirubinemia, a minimum

of 37 MBq (1.0 mCi) of 99mTc-

mebrofenin is recommended.

[13][14]

Phenobarbital Premedication
5 mg/kg/day for 3-5 days[9][13]

[25]

Used to enhance biliary

excretion in infants suspected

of having biliary atresia.

Sincalide (CCK) Dosage 0.02 µg/kg[14]

Administered intravenously

over 30-60 minutes for GBEF

calculation.

Normal Gallbladder Ejection

Fraction (GBEF)
>30% to 35%[24]

A lower value may indicate

chronic cholecystitis.

Fasting Times 2-6 hours
Varies by age; see protocol

section for specifics.

Imaging Duration
1-4 hours, potentially up to 24

hours[10][12][21][24]

Initial imaging is typically 1

hour, with delayed images as

needed.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. etch.com [etch.com]

2. Hepatobiliary Scan | Boston Children's Hospital [childrenshospital.org]

3. Scintigraphy | Pediatric hepatobiliary scintigraphy: biliary atresia and beyond |
springermedicine.com [springermedicine.com]

4. Hepatobiliary Scan (HIDA) | Lurie Children's [luriechildrens.org]

5. Pediatric hepatobiliary scintigraphy: biliary atresia and beyond - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. "Pediatric hepatobiliary scintigraphy: biliary atresia and beyond" by Hassan Aboughalia,
Aaminah Kobeisy et al. [hsrc.himmelfarb.gwu.edu]

7. Pediatric hepatobiliary scintigraphy: biliary atresia and beyond. | Read by QxMD
[read.qxmd.com]

8. Your Child's HIDA Scan | UMass Memorial Health [ummhealth.org]

9. Hepatobiliary scintigraphy in children - PubMed [pubmed.ncbi.nlm.nih.gov]

10. HIDA scan - Mayo Clinic [mayoclinic.org]

11. Hida scan: Results, side effects, and why it is done [medicalnewstoday.com]

12. pockethealth.com [pockethealth.com]

13. Pediatric Nuclear Medicine in Acute Clinical Setting | Radiology Key [radiologykey.com]

14. tech.snmjournals.org [tech.snmjournals.org]

15. Nuclear Radiology What to expect during a nuclear radiology procedure? | Texas
Children's [texaschildrens.org]

16. Kids Health Info : Nuclear medicine [rch.org.au]

17. Artifacts, variants, and factors degrading image quality in pediatric magnetic resonance
imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

18. resources.schn.health.nsw.gov.au [resources.schn.health.nsw.gov.au]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1195364?utm_src=pdf-custom-synthesis
https://www.etch.com/medical-services/imaging-radiology/nuclear-medicine/hida-or-hepatobiliary-scan/
https://www.childrenshospital.org/conditions-treatments/hepatobiliary-scan
https://www.springermedicine.com/scintigraphy/cholelithiasis/pediatric-hepatobiliary-scintigraphy-biliary-atresia-and-beyond/50760526
https://www.springermedicine.com/scintigraphy/cholelithiasis/pediatric-hepatobiliary-scintigraphy-biliary-atresia-and-beyond/50760526
https://www.luriechildrens.org/en/specialties-conditions/nuclear-medicine/hepatobiliary-scan/
https://pubmed.ncbi.nlm.nih.gov/40100408/
https://pubmed.ncbi.nlm.nih.gov/40100408/
https://hsrc.himmelfarb.gwu.edu/gwhpubs/6799/
https://hsrc.himmelfarb.gwu.edu/gwhpubs/6799/
https://read.qxmd.com/read/40100408/pediatric-hepatobiliary-scintigraphy-biliary-atresia-and-beyond?gs=0&token=ZnhWAmUKhgO09bXq6yu1McgWAU7bFbl%2BUnoYMaNJ7%2Fo%2BBuzZvXU%2B6EbtJ%2BBBfAfgK1OXiKVrDNGKB%2F1%2FclmjelWLGpC7iIg2lPFUSt8HMpIeRsfsZRx5KLj%2BQL9F%2BCs3f3fP%2Fwv3yGo982g%2FxIXTOqtTKf0BCUNb8qXtyg5uuVv3OE9pZG18GurO%2F2r5lBEdCu5sDVHuVGuNJEtqD1MD%2BYSXeEuQsFpGdJxXbJ%2Fj7DnMsfhKbZzHbahEKRlTRFuGMUCmHLWUw1pZobDu5Psb6Emwx7xWUxFrZLoQB8xL4V6h7aEIqGGRv%2BU6mXCQKdf2MSPKMNlvCUnhjP9dEhL083aNVKICol%2FKcLkIXkVaYduhoA9c0YjLMeLusdTg50%2FxJ9YHCER0q3QAdoKMytZK4r5qLxTRJ%2BxDPjECcbFuvi4%3D
https://read.qxmd.com/read/40100408/pediatric-hepatobiliary-scintigraphy-biliary-atresia-and-beyond?gs=0&token=ZnhWAmUKhgO09bXq6yu1McgWAU7bFbl%2BUnoYMaNJ7%2Fo%2BBuzZvXU%2B6EbtJ%2BBBfAfgK1OXiKVrDNGKB%2F1%2FclmjelWLGpC7iIg2lPFUSt8HMpIeRsfsZRx5KLj%2BQL9F%2BCs3f3fP%2Fwv3yGo982g%2FxIXTOqtTKf0BCUNb8qXtyg5uuVv3OE9pZG18GurO%2F2r5lBEdCu5sDVHuVGuNJEtqD1MD%2BYSXeEuQsFpGdJxXbJ%2Fj7DnMsfhKbZzHbahEKRlTRFuGMUCmHLWUw1pZobDu5Psb6Emwx7xWUxFrZLoQB8xL4V6h7aEIqGGRv%2BU6mXCQKdf2MSPKMNlvCUnhjP9dEhL083aNVKICol%2FKcLkIXkVaYduhoA9c0YjLMeLusdTg50%2FxJ9YHCER0q3QAdoKMytZK4r5qLxTRJ%2BxDPjECcbFuvi4%3D
https://www.ummhealth.org/health-library/your-childs-hida-scan
https://pubmed.ncbi.nlm.nih.gov/8623049/
https://www.mayoclinic.org/tests-procedures/hida-scan/about/pac-20384701
https://www.medicalnewstoday.com/articles/320496
https://www.pockethealth.com/patient-resources/everything-you-should-know-about-getting-a-hida-scan/
https://radiologykey.com/pediatric-nuclear-medicine-in-acute-clinical-setting/
https://tech.snmjournals.org/content/38/4/210
https://www.texaschildrens.org/departments/nuclear-radiology/what-expect-during-nuclear-radiology-procedure
https://www.texaschildrens.org/departments/nuclear-radiology/what-expect-during-nuclear-radiology-procedure
https://www.rch.org.au/kidsinfo/fact_sheets/Nuclear_medicine/
https://pubmed.ncbi.nlm.nih.gov/3991260/
https://pubmed.ncbi.nlm.nih.gov/3991260/
https://resources.schn.health.nsw.gov.au/policies/policies/attachments/5950/LWP___Sedation_for_Nuclear_Medicine_Imaging_at_CHW.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


19. esht.nhs.uk [esht.nhs.uk]

20. vanderbilt2.staywellsolutionsonline.com [vanderbilt2.staywellsolutionsonline.com]

21. HIDA | Children's of Alabama [childrensal.org]

22. childrenswi.org [childrenswi.org]

23. Roentgen Ray Reader: False Positives in HIDA [roentgenrayreader.blogspot.com]

24. my.clevelandclinic.org [my.clevelandclinic.org]

25. Hepatobiliary Iminodiacetic Acid Scan - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

26. Hepatobiliary Iminodiacetic Acid (HIDA) Scan in the Evaluation of Biliary Atresia: A
Retrospective Cohort Study - PubMed [pubmed.ncbi.nlm.nih.gov]

27. Hepatobiliary Iminodiacetic Acid (HIDA) Scan in the Evaluation of Biliary Atresia: A
Retrospective Cohort Study - PMC [pmc.ncbi.nlm.nih.gov]

28. HIDA Scan: Results, Side Effects, (+ Procedure Preparation) [hoag.org]

29. The Value of Hepatic Scintigraphy in the Diagnosis of Biliary Atresia - PMC
[pmc.ncbi.nlm.nih.gov]

30. Frontiers | The Value of Hepatic Scintigraphy in the Diagnosis of Biliary Atresia
[frontiersin.org]

31. Artifacts and pitfalls in pediatric head computed tomography: physics, principles, and
clinical impact - PubMed [pubmed.ncbi.nlm.nih.gov]

32. researchgate.net [researchgate.net]

33. geiselmed.dartmouth.edu [geiselmed.dartmouth.edu]

34. [PDF] Evaluation of Artifact Appearance and Burden in Pediatric Brain Tumor MR
Imaging with Compressed Sensing in Comparison to Conventional Parallel Imaging
Acceleration | Semantic Scholar [semanticscholar.org]

35. greenkid.idv.tw [greenkid.idv.tw]

To cite this document: BenchChem. [Technical Support Center: Pediatric EHIDA Imaging].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195364#overcoming-challenges-in-pediatric-ehida-
imaging]

Disclaimer & Data Validity:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.esht.nhs.uk/wp-content/uploads/2017/09/0652.pdf
https://vanderbilt2.staywellsolutionsonline.com/Library/HealthSheets/3,S,88693
https://www.childrensal.org/services/radiology-and-imaging/nuclear-medicine/hida
https://childrenswi.org/teaching-sheet/imaging/hida-scan
http://roentgenrayreader.blogspot.com/2010/07/false-positives-in-hida.html
https://my.clevelandclinic.org/health/diagnostics/17099-hida-scan
https://www.ncbi.nlm.nih.gov/books/NBK539781/
https://pubmed.ncbi.nlm.nih.gov/40470412/
https://pubmed.ncbi.nlm.nih.gov/40470412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12134408/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12134408/
https://www.hoag.org/specialties-services/digestive-health/procedures-treatments/hepatobiliary-hida-scan/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9194445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9194445/
https://www.frontiersin.org/journals/pediatrics/articles/10.3389/fped.2022.874809/full
https://www.frontiersin.org/journals/pediatrics/articles/10.3389/fped.2022.874809/full
https://pubmed.ncbi.nlm.nih.gov/40488771/
https://pubmed.ncbi.nlm.nih.gov/40488771/
https://www.researchgate.net/publication/392524557_Artifacts_and_pitfalls_in_pediatric_head_computed_tomography_physics_principles_and_clinical_impact
https://geiselmed.dartmouth.edu/radiology/wp-content/uploads/sites/47/2019/04/US_artifacts.pdf
https://www.semanticscholar.org/paper/Evaluation-of-Artifact-Appearance-and-Burden-in-MR-Meister-Groth/685c2b09df95dfc526116862ab84fa28b7a8805f
https://www.semanticscholar.org/paper/Evaluation-of-Artifact-Appearance-and-Burden-in-MR-Meister-Groth/685c2b09df95dfc526116862ab84fa28b7a8805f
https://www.semanticscholar.org/paper/Evaluation-of-Artifact-Appearance-and-Burden-in-MR-Meister-Groth/685c2b09df95dfc526116862ab84fa28b7a8805f
http://www.greenkid.idv.tw/indoor/SNM/Pediatric%20Sedation%20in%20Nuclear%20Medicine%203.0%20.pdf
https://www.benchchem.com/product/b1195364#overcoming-challenges-in-pediatric-ehida-imaging
https://www.benchchem.com/product/b1195364#overcoming-challenges-in-pediatric-ehida-imaging
https://www.benchchem.com/product/b1195364#overcoming-challenges-in-pediatric-ehida-imaging
https://www.benchchem.com/product/b1195364#overcoming-challenges-in-pediatric-ehida-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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